4-acetyl-N-(2-furylmethyl)benzamide

• Molecular Formula: C14H13NO3
• Molecular Weight: 243.26 g/mol
• IUPAC Name: 4-acetyl-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C14H13NO3/c1-10(16)11-4-6-12(7-5-11)14(17)15-9-13-3-2-8-18-13/h2-8H,9H2,1H3,(H,15,17)
• InChI Key: NPRKFMQOISFKRA-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC=C(C=C1)C(=O)NCC2=CC=CO2

Description

4-acetyl-N-(2-furylmethyl)benzamide, also known as FMA, is a synthetic compound that has gained significant attention in the scientific community due to its potential use as a drug candidate. It is a small molecule that belongs to the class of benzamides and is characterized by its furan ring and acetyl group.

Mechanism of Action

The mechanism of action of 4-acetyl-N-(2-furylmethyl)benzamide is not fully understood, but it is believed to involve the modulation of various signaling pathways. In cancer research, 4-acetyl-N-(2-furylmethyl)benzamide has been shown to activate the p53 pathway and inhibit the Akt/mTOR pathway. In inflammation research, 4-acetyl-N-(2-furylmethyl)benzamide has been shown to inhibit the NF-κB pathway and activate the Nrf2 pathway. In neurological disorder research, 4-acetyl-N-(2-furylmethyl)benzamide has been shown to activate the CREB pathway and inhibit the JNK pathway.
Biochemical and Physiological Effects
4-acetyl-N-(2-furylmethyl)benzamide has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, migration, and invasion, the reduction of pro-inflammatory cytokines and chemokines, the improvement of cognitive function, and the reduction of neuroinflammation. 4-acetyl-N-(2-furylmethyl)benzamide has also been reported to have low toxicity and good bioavailability.

Advantages and Limitations for Lab Experiments

One advantage of using 4-acetyl-N-(2-furylmethyl)benzamide in lab experiments is its low toxicity and good bioavailability, which allows for higher concentrations to be used without causing harm to cells or animals. Another advantage is its ability to modulate multiple signaling pathways, making it a potential multitargeted therapeutic agent. However, a limitation of using 4-acetyl-N-(2-furylmethyl)benzamide in lab experiments is its low yield in the synthesis method, which can limit the amount of compound available for testing.

Future Directions

There are several future directions for the research of 4-acetyl-N-(2-furylmethyl)benzamide. One direction is to further investigate its mechanism of action and identify additional signaling pathways that it modulates. Another direction is to optimize the synthesis method to increase the yield of 4-acetyl-N-(2-furylmethyl)benzamide. Additionally, further studies are needed to determine the efficacy of 4-acetyl-N-(2-furylmethyl)benzamide in vivo and its potential use as a therapeutic agent in various diseases.

Synthesis Methods

The synthesis of 4-acetyl-N-(2-furylmethyl)benzamide involves the reaction of 2-furancarboxaldehyde with 4-acetylaniline in the presence of acetic anhydride and a catalyst. The reaction proceeds through a condensation reaction, followed by a cyclization reaction, resulting in the formation of 4-acetyl-N-(2-furylmethyl)benzamide. The yield of the synthesis method is reported to be around 60%.

Scientific Research Applications

4-acetyl-N-(2-furylmethyl)benzamide has been studied for its potential use as a therapeutic agent in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, 4-acetyl-N-(2-furylmethyl)benzamide has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It has also been reported to inhibit the migration and invasion of cancer cells. In inflammation research, 4-acetyl-N-(2-furylmethyl)benzamide has been shown to reduce the production of pro-inflammatory cytokines and chemokines. In neurological disorder research, 4-acetyl-N-(2-furylmethyl)benzamide has been shown to improve cognitive function and reduce neuroinflammation.